
2-Methoxyisonicotinohydrazide chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methoxyisonicotinohydrazide

Cat. No.: B099707 Get Quote

Technical Guide: 2-Methoxyisonicotinohydrazide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties, a

putative synthesis protocol, and the potential biological context of 2-
Methoxyisonicotinohydrazide. The information is intended to support research and

development activities involving this compound.

Core Chemical Properties
2-Methoxyisonicotinohydrazide is a derivative of isonicotinic acid, featuring a methoxy group

at the 2-position of the pyridine ring and a hydrazide functional group. These structural features

are anticipated to influence its chemical reactivity and biological activity.
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Property Value Source

CAS Number 19353-97-0 --INVALID-LINK--[1]

Molecular Formula C₇H₉N₃O₂ --INVALID-LINK--[1]

Molecular Weight 167.17 g/mol --INVALID-LINK--[2]

Melting Point 135-137 °C --INVALID-LINK--[2]

Boiling Point Data not available

Appearance
White to off-white solid

(predicted)

Solubility

Expected to have some

solubility in polar organic

solvents like methanol,

ethanol, and DMSO. Low

solubility in nonpolar solvents

and likely limited solubility in

water.

General chemical principles

SMILES COC1=NC=CC(=C1)C(=O)NN

IUPAC Name
2-methoxypyridine-4-

carbohydrazide
IUPAC Nomenclature

Synonyms
2-methoxy-4-pyridinecarboxylic

acid hydrazide

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-
Methoxyisonicotinohydrazide is not readily available in the cited literature, a standard and

reliable method can be extrapolated from the synthesis of other isonicotinic acid hydrazides.

The most common route involves the hydrazinolysis of a corresponding ester, such as methyl

2-methoxyisonicotinate.

Objective: To synthesize 2-Methoxyisonicotinohydrazide from methyl 2-

methoxyisonicotinate.
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Materials:

Methyl 2-methoxyisonicotinate

Hydrazine hydrate (80-100%)

Ethanol (or Methanol)

Dichloromethane

Hexane

Anhydrous sodium sulfate

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Magnetic stirrer and hotplate

Rotary evaporator

Thin-layer chromatography (TLC) apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve methyl 2-methoxyisonicotinate in ethanol (approximately 10-20 mL per

gram of ester).

Addition of Hydrazine: To the stirred solution, add an excess of hydrazine hydrate (typically

2-5 equivalents).

Reflux: Heat the reaction mixture to reflux (the boiling point of the solvent, around 78 °C for

ethanol). The progress of the reaction should be monitored by TLC, observing the

disappearance of the starting ester spot and the appearance of the more polar product spot.

The reaction is typically complete within 2-6 hours.

Solvent Removal: After the reaction is complete, allow the mixture to cool to room

temperature. Remove the solvent and excess hydrazine hydrate under reduced pressure
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using a rotary evaporator.

Purification:

The crude product can often be purified by recrystallization. A suitable solvent system

would likely be an ethanol/water or dichloromethane/hexane mixture.

Alternatively, the crude solid can be triturated with a solvent in which the product is

sparingly soluble but the impurities are soluble (e.g., diethyl ether or cold ethanol).

The purified solid is then collected by vacuum filtration, washed with a small amount of

cold solvent, and dried under vacuum.

Characterization: The identity and purity of the final product should be confirmed by

analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry.

The melting point should also be determined and compared to the literature value.

Experimental Workflow Diagram
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Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Methoxyisonicotinohydrazide.

Biological Activity Context
Specific studies on the biological activity or signaling pathways of 2-
Methoxyisonicotinohydrazide are not prominent in the current literature. However, its

structural similarity to isoniazid (isonicotinic acid hydrazide), a cornerstone drug in the

treatment of tuberculosis, provides a strong basis for predicting its potential biological activities.
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Antitubercular Potential: Isoniazid is a prodrug activated by the mycobacterial enzyme KatG.

The activated form then inhibits the synthesis of mycolic acids, which are essential

components of the mycobacterial cell wall. It is plausible that 2-
Methoxyisonicotinohydrazide could act as a similar prodrug. The methoxy group may alter

the compound's lipophilicity, potentially affecting its uptake by Mycobacterium tuberculosis. It

could also influence the electronic properties of the pyridine ring, which might impact its

interaction with the activating enzyme.

Anticancer Activity: Numerous derivatives of isoniazid have been investigated for their

anticancer properties. These compounds, often in the form of hydrazones, have shown

cytotoxicity against various cancer cell lines. The proposed mechanisms often involve the

generation of reactive oxygen species, chelation of essential metal ions, or inhibition of key

enzymes involved in cancer cell proliferation. Therefore, 2-Methoxyisonicotinohydrazide
could serve as a valuable scaffold for the development of novel anticancer agents.

Other Potential Activities: The hydrazide and pyridine moieties are common pharmacophores

found in a wide range of biologically active molecules. Derivatives of isoniazid have been

reported to possess antibacterial, antifungal, anti-inflammatory, and anticonvulsant activities.

The introduction of a methoxy group could modulate these activities, potentially leading to

new therapeutic applications.

Further research is required to elucidate the specific biological targets and mechanisms of

action of 2-Methoxyisonicotinohydrazide. Screening against various microbial strains and

cancer cell lines would be a logical first step in exploring its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Methoxyisonicotinohydrazide chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099707#2-methoxyisonicotinohydrazide-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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